BENGHE Foundational & Exploratory

Check Availability & Pricing

Guide Technique : Structure Chimique et
Réactivité du Salicylate de Sodium

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Salicylate de sodium
Cat. No.: B16087852
Get Quote
Introduction

Le salicylate de sodium (C7HsNaOs) est le sel de sodium de l'acide salicylique. C'est un
agent anti-inflammatoire non stéroidien (AINS) largement reconnu pour ses propriétés
analgésiques, antipyrétiques et anti-inflammatoires.[1][2] Sa configuration chimique, bien que
proche de celle de I'aspirine, lui confere un profil de réactivité et un mécanisme d'action
distincts.[3] Ce guide technique a pour but de détailler sa structure chimique, ses propriétés
physico-chimiques, sa réactivité, ainsi que les protocoles expérimentaux associés a sa
synthése et a son analyse. Une attention particuliére sera portée a ses interactions avec les
voies de signalisation biologique clés.

Structure Chimique et Propriétés

Le salicylate de sodium est un composé aromatique constitué d'un anion salicylate et d'un
cation sodium. L'anion salicylate posséde un groupe carboxylate (-COO™) et un groupe
hydroxyle (-OH) en position ortho sur un cycle benzénique.

2.1 Propriétés Physico-Chimiques
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Les propriétés quantitatives du salicylate de sodium sont résumées dans le tableau ci-
dessous pour une référence aisée.

Propriété Valeur Références
Formule Moléculaire C7HsNaOs [2][4]15]
Masse Molaire 160.10 g/mol [2][41[5]
Apparence Poudre cristalline ou cristaux (31[6]

blancs
Point de Fusion ~200 °C [2][4]
Solubilité dans l'eau Tres soluble (1000 g/L a 20°C)  [6][7]
Solubilité dans I'éthanol Soluble [6]
pKa (de l'acide salicylique) 2.97 [8]

2.2 Données Spectroscopiques

L'identification et la caractérisation du salicylate de sodium reposent sur plusieurs techniques
spectroscopiques.

Tableau 1 : Données de Spectroscopie UV-Visible

Parameétre Valeur (nm) Conditions |/ Notes

Excitation pour fluorescence

Amax (natif) ~295 - 303 )

native.

Formation d'un complexe
Amax (complexe Fe3t) ~530 - 535 coloré pour I'analyse

quantitative.[1]

Formation d'un colorant jaune
Amax (complexe azoique) 452 vif avec l'acide para-

aminobenzoique diazoté.[6][9]
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Tableau 2 : Données de Spectroscopie Infrarouge (IR)

Nombre d'onde . . s
Vibration Intensité Notes
(cm™)

o Indique la présence
3200 - 3600 O-H (phénolique) Forte, large
du groupe hydroxyle.

Vibrations
] d'élongation des
3000 - 3100 C-H (aromatique) Moyenne o
liaisons C-H du cycle

benzénique.

Vibration d'élongation

asymétrique du
~1590 C=0 (carboxylate) Forte

groupe carboxylate.

[10]

Vibrations
) d'élongation du
~1485 C=C (aromatique) Moyenne-Forte
squelette du cycle

aromatique.[10]

Vibration d'élongation
~1370 C=0 (carboxylate) Forte symétrique du groupe
carboxylate.[10]

Vibration d'élongation

~1275 C-O (phénolique) Forte o
de la liaison C-O.[10]

Tableau 3 : Données de Spectroscopie RMN (Estimations pour un solvant comme D20)

Note : Les valeurs de déplacement chimique sont des estimations basées sur la structure et les
tables de corrélation standards. Elles peuvent varier en fonction du solvant et de la
concentration.
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Déplacement Multiplicité L
Type de Noyau L. Attribution
Chimique (6, ppm) Attendue

Protons aromatiques
(H-3, H-4, H-5, H-6).
) La position exacte
'H RMN 6.5-7.8 Doublet, Triplet )
dépend du couplage
et de I'environnement

électronique.

) Carbone du
13C RMN ~175 Singulet
carboxylate (C=0).

Carbone aromatique
13C RMN ~162 Singulet lié au groupe -OH (C-
2).

Autres carbones
13C RMN ~115-135 Singulet aromatiques (C-1, C-
3, C-4, C-5, C-6).

Réactivité Chimique
La réactivité du salicylate de sodium est dictée par la présence du cycle aromatique, du
groupe hydroxyle phénolique et du groupe carboxylate.

e Réactions Acido-Basiques : En solution, le groupe carboxylate est déprotoné. Le groupe
hydroxyle phénolique, avec un pKa d'environ 13, reste protoné en milieu neutre ou acide
mais peut étre déprotoné par une base forte pour former un phénoxyde.

« Estérification : Le groupe hydroxyle phénolique peut subir une estérification. Par exemple, sa
réaction avec lI'anhydride acétique en milieu acide produit I'acide acétylsalicylique (aspirine).

» Réaction de Kolbe-Schmitt : La synthese de I'acide salicylique (et donc de son sel) peut étre
réalisée par la réaction de Kolbe-Schmitt, ou le phénolate de sodium réagit avec le dioxyde
de carbone sous haute pression et température.[11][12][13]

© 2026 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.benchchem.com/product/b16087852/docs?utm_src=pdf-body#guide-technique-structure-chimique-et-r-activit-du-salicylate-de-sodium
https://www.aatbio.com/absorbance-uv-visible-spectrum-graph-viewer/sodium_salicylate
https://scs.illinois.edu/system/files/inline-files/NMR_chem_shifts.pdf
https://www.youtube.com/shorts/GttlD1D37u0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16087852?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Complexation : Le groupe hydroxyle et le groupe carboxylate adjacents permettent au
salicylate de sodium d'agir comme un ligand bidentate, formant des complexes colorés
avec des ions métalliques comme le fer(lll), une propriété exploitée en analyse quantitative.

[1]

Protocoles Expérimentaux

4.1 Protocole de Synthése : Saponification du Salicylate de Méthyle

Cette méthode produit de I'acide salicylique via un intermédiaire, le salicylate de sodium, par
hydrolyse en milieu basique d'un ester.

e Mise en place : Dans un ballon a fond rond de 250 mL, introduire 10 g de salicylate de
méthyle et 100 mL d'une solution d'hydroxyde de sodium (NaOH) a 10% (m/v).

» Chauffage a reflux : Adapter un réfrigérant a reflux sur le ballon et chauffer le mélange a
douce ébullition pendant 30 minutes. L'huile de salicylate de méthyle, initialement non
miscible, doit se dissoudre compléetement, indiquant la fin de la saponification et la formation
du salicylate de sodium soluble.[4][3]

o Refroidissement : Laisser le ballon refroidir a température ambiante. La solution claire
obtenue contient le salicylate de sodium.

« |solation (si nécessaire) : Pour obtenir le salicylate de sodium solide, la solution peut étre
évaporée. Cependant, il est plus courant de I'utiliser directement pour la prochaine étape de
synthése (par exemple, la précipitation de I'acide salicylique).
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Workflow de Synthése par Saponification
1. Mélange des réactifs
(Salicylate de méthyle + NaOH aq.)

ydrolyse basique
2. Chauffage a reflux
(30 minutes)

éaction compléte

3. Formation du Salicylate de Sodium
(Solution claire)

Stabilisation

4
4. Refroidissement
(Température ambiante)

onversion

5. Acidification (optionnel)
(Ajout de HCI pour précipiter I'acide salicylique)

Click to download full resolution via product page
Légende: Workflow pour la synthése du salicylate de sodium.
4.2 Protocole d'Analyse : Dosage Spectrophotométrique par Complexation au Fer(lll)
Ce protocole permet de quantifier le salicylate de sodium dans un échantillon inconnu.[1][14]

e Préparation de la solution mére : Peser précisément environ 100 mg de salicylate de
sodium pur et dissoudre dans une fiole jaugée de 100 mL avec de I'eau déionisée pour
obtenir une solution a ~1 mg/mL.
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 Préparation de la gamme d'étalonnage : A partir de la solution mére, préparer une série de
dilutions dans des fioles jaugées de 50 mL pour obtenir des concentrations finales allant de
10 & 100 pg/mL.

o Complexation : Dans chaque fiole (étalons et échantillon inconnu dilué), ajouter 1 mL d'une
solution de nitrate de fer(lll) a 1% dans de I'acide nitrique 0.07 M.[1] Compléter au trait de
jauge avec de lI'eau déionisée et homogénéiser.

e Mesure : Préparer un "blanc" contenant uniquement le réactif au fer(lll) et I'eau. Mesurer
I'absorbance de chaque solution a la longueur d'onde d'absorption maximale (Amax) du
complexe, soit environ 530 nm, en utilisant le blanc comme référence.[1]

e Analyse : Tracer la courbe d'étalonnage (Absorbance en fonction de la concentration).
Utiliser I'équation de la droite de régression linéaire pour déterminer la concentration de
I'échantillon inconnu.

Réactivité Biologique et Voies de Signalisation

Le salicylate de sodium exerce ses effets anti-inflammatoires via plusieurs mécanismes,
notamment en modulant les voies de signalisation de la cyclooxygénase (COX) et du facteur
nucléaire kappa B (NF-kB).

5.1 Inhibition de la Voie de la Cyclooxygénase (COX)

Les prostaglandines sont des médiateurs lipidiques clés de l'inflammation, de la douleur et de

la fievre. Leur synthese a partir de l'acide arachidonique est catalysée par les enzymes COX-1
et COX-2. Le salicylate de sodium inhibe l'activité de la COX, principalement COX-2, qui est

inductible et surexprimée sur les sites d'inflammation.[1] De plus, des études suggerent que le
salicylate de sodium peut supprimer la transcription du géne de la COX-2, réduisant ainsi la

quantité d'enzyme disponible pour produire des prostaglandines pro-inflammatoires.[15]
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Mécanisme d'Action via la Voie COX
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Salicylate de Sodium
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l
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Légende: Inhibition de la voie de la cyclooxygénase (COX).
5.2 Inhibition de la Voie de Signalisation NF-kB

Le NF-kB est un facteur de transcription qui joue un réle central dans la régulation de la
réponse immunitaire et inflammatoire. Au repos, il est séquestré dans le cytoplasme par une
protéine inhibitrice, IKB. Les stimuli pro-inflammatoires entrainent la phosphorylation et la
dégradation de IkB, libérant NF-kB qui migre alors vers le noyau pour activer la transcription de
genes pro-inflammatoires (cytokines, chimiokines, molécules d'adhésion). Le salicylate de
sodium peut inhiber I'activation de NF-kB en empéchant la phosphorylation et la dégradation
de IkB.[16] Ce mécanisme contribue de maniére significative a ses effets anti-inflammatoires,
indépendamment de l'inhibition de la COX.
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Légende: Inhibition de la voie de signalisation NF-kB.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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